Cas no 100800-52-0 (1-(phenylsulfonyl)-4-(propan-2-yl)piperazine)

• Product name: 1-(phenylsulfonyl)-4-(propan-2-yl)piperazine
• CAS No: 100800-52-0
• MF: C₁₃H₂₀N₂O₂S
• MW: 268.375
• CID: 3074143
• PubChem ID: 712512

1-(phenylsulfonyl)-4-(propan-2-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(phenylsulfonyl)-4-(propan-2-yl)piperazine
• Oprea1_016944
• DTXSID201246253
• 1-isopropyl-4-(phenylsulfonyl)piperazine
• AKOS000548510
• EU-0074658
• AK-968/15362223
• Oprea1_073718
• SCHEMBL12794229
• 100800-52-0
• CHEMBL1617773
• STK126692
• 1-(BENZENESULFONYL)-4-ISOPROPYLPIPERAZINE
• 1-(1-Methylethyl)-4-(phenylsulfonyl)piperazine
• 1-Benzenesulfonyl-4-isopropyl-piperazine
• Z105184754
• 1-(benzenesulfonyl)-4-propan-2-ylpiperazine

• Inchi： InChI=1S/C13H20N2O2S/c1-12(2)14-8-10-15(11-9-14)18(16,17)13-6-4-3-5-7-13/h3-7,12H,8-11H2,1-2H3
• InChI Key： ZHOBXESVWFXOGI-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 268.12454906Da
• Monoisotopic Mass: 268.12454906Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 49Ų